Cas no 1228553-53-4 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid
• CAS No: 1228553-53-4
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5039874
• PubChem ID: 7010263
• Update Time: 2025-06-13

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((tert-Butoxycarbonyl)amino)-3-(4-ethylphenyl)propanoic acid
• AB23549
• (S)-3-TERT-BUTOXYCARBONYLAMINO-3-(4-ETHYL-PHENYL)-PROPIONIC ACID
• (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid
• BS-48205
• (3S)-3-[(tert-butoxycarbonyl)amino]-3-(4-ethylphenyl)propanoic acid
• (S)-3-((tert-Butoxycarbonyl)amino)-3-(4-ethylphenyl)propanoicacid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-ethylphenyl)propanoic acid
• (3S)-3-(4-ethylphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (S)-3-(Boc-amino)-3-(4-ethylphenyl)propanoic acid
• EN300-1162735
• AKOS017405499
• E75538
• (S)-3-(TERT-BUTOXYCARBONYLAMINO)-3-(4-ETHYLPHENYL)PROPANOIC ACID
• 1228553-53-4

• Inchi： 1S/C16H23NO4/c1-5-11-6-8-12(9-7-11)13(10-14(18)19)17-15(20)21-16(2,3)4/h6-9,13H,5,10H2,1-4H3,(H,17,20)(H,18,19)/t13-/m0/s1
• InChI Key： MUKDEPPFNRFDFA-ZDUSSCGKSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC(CC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic Acid (CAS No. 1228553-53-4)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid, identified by its CAS number 1228553-53-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential applications in drug development and biochemical research. The unique structural features of this molecule, particularly its stereogenic center and protective group, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The stereochemistry of the compound is defined by the (3S) configuration, which is a critical aspect of its chemical and biological properties. In pharmaceutical chemistry, the precise stereochemical arrangement of a molecule can greatly influence its efficacy, selectivity, and metabolic stability. The presence of the (tert-butoxy)carbonylamino group provides a protective function for the amino functionality, which is essential in multi-step synthetic routes where selective reactions are required. This protecting group is commonly employed in peptide synthesis and other applications where controlled reactivity is necessary.

The aromatic ring in the molecule, specifically the 4-ethylphenyl moiety, contributes to the overall electronic properties and potential interactions with biological targets. Substituted phenyl rings are frequently found in pharmacologically active compounds due to their ability to engage in various non-covalent interactions, such as hydrogen bonding and π-stacking. These interactions are crucial for the binding affinity and specificity of drug molecules to their targets.

Recent research has highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis, which has led to increased interest in compounds like (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid. The ability to efficiently synthesize enantiomerically pure compounds has opened new avenues in drug discovery, allowing for the development of drugs with improved therapeutic profiles. For instance, studies have demonstrated that enantiopure drugs can exhibit reduced side effects and enhanced pharmacokinetic properties compared to their racemic counterparts.

In addition to its role as a synthetic intermediate, this compound has been explored in various biochemical assays. The combination of the amino acid-like backbone and the aromatic substituent makes it a versatile scaffold for designing molecules that interact with enzymes and receptors. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). These interactions are fundamental to many biological processes and are targeted by a significant portion of current pharmaceuticals.

The protective group on the amino nitrogen also allows for further functionalization through deprotection techniques. This flexibility is particularly valuable in drug development pipelines where multiple functional groups need to be introduced or modified at different stages of synthesis. Techniques such as hydrogenolysis or treatment with mild acids can be employed to remove the protecting group under controlled conditions, revealing the reactive amino functionality for subsequent chemical transformations.

Advances in computational chemistry have also played a crucial role in understanding the behavior of compounds like (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid. Molecular modeling studies can predict how this molecule might interact with biological targets, providing insights into its potential pharmacological activity. These predictions are often validated through experimental studies, leading to a more streamlined drug discovery process. By integrating computational methods with traditional synthetic approaches, researchers can accelerate the identification and optimization of lead compounds.

The< strong>4-ethylphenyl substituent on the propanoic acid moiety also contributes to the solubility and bioavailability profile of derivatives derived from this compound. Aromatic rings can enhance lipophilicity, which is an important consideration for oral bioavailability. However, excessive lipophilicity can lead to poor water solubility and increased toxicity. Therefore, balancing lipophilicity with solubility is a key challenge in pharmaceutical design.

In summary, (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid (CAS No. 1228553-53-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique stereochemistry, protective group functionality, and aromatic substitution pattern make it a valuable building block for synthesizing complex molecules. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance in modern medicinal chemistry.